Cas no 1227577-88-9 (6-Chloro-3-(chloromethyl)-2-fluoropyridine)

6-Chloro-3-(chloromethyl)-2-fluoropyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its bifunctional structure, featuring reactive chloro and chloromethyl groups at the 6- and 3-positions, along with a fluorine substituent at the 2-position, enables versatile derivatization for building complex heterocyclic frameworks. The compound's high reactivity makes it a valuable intermediate in cross-coupling reactions, nucleophilic substitutions, and other functional group transformations. Its stability under standard storage conditions and well-characterized purity profile ensure consistent performance in synthetic applications. This intermediate is particularly useful in the development of active ingredients requiring selective fluorination and chloromethylation patterns.

6-Chloro-3-(chloromethyl)-2-fluoropyridine structure

1227577-88-9 structure

Product Name:6-Chloro-3-(chloromethyl)-2-fluoropyridine

CAS No:1227577-88-9

MF:C₆H₄Cl₂FN

MW:180.007062911987

MDL:MFCD16610286

CID:4689199

Update Time:2025-10-13

6-Chloro-3-(chloromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 6-chloro-3-(chloromethyl)-2-fluoropyridine
- Pyridine, 6-chloro-3-(chloromethyl)-2-fluoro-
- FCH1168149
- AX8330247
- 6-Chloro-3-(chloromethyl)-2-fluoropyridine
- MDL： MFCD16610286
- Inchi： 1S/C6H4Cl2FN/c7-3-4-1-2-5(8)10-6(4)9/h1-2H,3H2
- InChI Key： YOXQOPVYWNILET-UHFFFAOYSA-N
- SMILES： ClCC1C(=NC(=CC=1)Cl)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Topological Polar Surface Area: 12.9

6-Chloro-3-(chloromethyl)-2-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D588341-500mg	6-Chloro-3-(chloromethyl)-2-fluoropyridine	1227577-88-9	95%	500mg	$395	2024-06-05
eNovation Chemicals LLC	D588341-1g	6-Chloro-3-(chloromethyl)-2-fluoropyridine	1227577-88-9	95%	1g	$545	2024-06-05
Enamine	EN300-7088334-0.05g	6-chloro-3-(chloromethyl)-2-fluoropyridine	1227577-88-9	95.0%	0.05g	$134.0	2025-03-12
Enamine	EN300-7088334-0.1g	6-chloro-3-(chloromethyl)-2-fluoropyridine	1227577-88-9	95.0%	0.1g	$199.0	2025-03-12
Enamine	EN300-7088334-0.25g	6-chloro-3-(chloromethyl)-2-fluoropyridine	1227577-88-9	95.0%	0.25g	$285.0	2025-03-12
Enamine	EN300-7088334-0.5g	6-chloro-3-(chloromethyl)-2-fluoropyridine	1227577-88-9	95.0%	0.5g	$448.0	2025-03-12
Enamine	EN300-7088334-1.0g	6-chloro-3-(chloromethyl)-2-fluoropyridine	1227577-88-9	95.0%	1.0g	$575.0	2025-03-12
Enamine	EN300-7088334-2.5g	6-chloro-3-(chloromethyl)-2-fluoropyridine	1227577-88-9	95.0%	2.5g	$1197.0	2025-03-12
Enamine	EN300-7088334-5.0g	6-chloro-3-(chloromethyl)-2-fluoropyridine	1227577-88-9	95.0%	5.0g	$2355.0	2025-03-12
Enamine	EN300-7088334-10.0g	6-chloro-3-(chloromethyl)-2-fluoropyridine	1227577-88-9	95.0%	10.0g	$4586.0	2025-03-12